Cas no 226085-15-0 (1H-Pyrrolo[2,3-b]pyridine,3-bromo-1-[(1,1-dimethylethyl)dimethylsilyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine,3-bromo-1-[(1,1-dimethylethyl)dimethylsilyl]-
• CAS No: 226085-15-0
• MF: C₁₃H₁₉BrN₂Si
• MW: 311.292863130569
• CID: 244797
• PubChem ID: 21669151
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine,3-bromo-1-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,3-bromo-1-[(1,1-dimethylethyl)dimethylsilyl]-
• piperidin-4-yl acetate,2,2,2-trifluoroacetic acid
• 3-bromo-1-tert-butyldimethylsilyl-7-azaindole
• Acetic acid piperidin-4-yl ester trifluoro-acetic acid
• 226085-15-0
• 1H-PYRROLO[2,3-B]PYRIDINE, 3-BROMO-1-[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]-
• 3-Bromo-1-[(1,1-Dimethylethyl)Dimethylsilyl]-1H-Pyrrolo[2,3-B]Pyridine
• SCHEMBL13306491

• Inchi： 1S/C13H19BrN2Si/c1-13(2,3)17(4,5)16-9-11(14)10-7-6-8-15-12(10)16/h6-9H,1-5H3
• InChI Key： ZWLCHPQCXQNPGH-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=CN=C2N(C=1)[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 310.05000
• Monoisotopic Mass: 310.05009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 4.65210